Cas no 831238-42-7 (2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide)

• Product Name: 2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide
• CAS No: 831238-42-7
• MF: C₁₄H₁₃FN₂O₃S₂
• MW: 340.393024206162
• CID: 6127257
• PubChem ID: 2230036
• Update Time: 2025-07-02

2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide
• Acetamide, N-[4-(aminosulfonyl)phenyl]-2-[(4-fluorophenyl)thio]-
• SR-01000295899-1
• 2-((4-fluorophenyl)thio)-N-(4-sulfamoylphenyl)acetamide
• AKOS000416395
• 831238-42-7
• F2537-1547
• SR-01000295899
• 2-[(4-fluorophenyl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide

• Inchi： 1S/C14H13FN2O3S2/c15-10-1-5-12(6-2-10)21-9-14(18)17-11-3-7-13(8-4-11)22(16,19)20/h1-8H,9H2,(H,17,18)(H2,16,19,20)
• InChI Key： JYSPWVBBNOCKJC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 340.03516279g/mol
• Monoisotopic Mass: 340.03516279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 9.88±0.12(Predicted)

Additional information on 2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide

Recent Advances in the Study of 2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide (CAS: 831238-42-7)

The compound 2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide (CAS: 831238-42-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonamide and fluorophenyl moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of enzymatic activity and as a candidate for drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic uses.

One of the key areas of research has been the investigation of this compound's inhibitory effects on carbonic anhydrase (CA) isoforms. CAs are a family of metalloenzymes that play critical roles in physiological processes such as pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in various diseases, including glaucoma, epilepsy, and cancer. Preliminary in vitro studies have demonstrated that 2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide exhibits selective inhibition against specific CA isoforms, suggesting its potential as a targeted therapeutic agent.

In addition to its enzyme inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory and analgesic agent. A 2023 study published in the Journal of Medicinal Chemistry reported that this molecule significantly reduced inflammatory markers in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to modulate NF-κB signaling pathways, highlighting its dual functionality as both an enzyme inhibitor and an anti-inflammatory agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that 2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide exhibits favorable oral absorption and a relatively long half-life in preclinical models. These properties make it a promising candidate for further drug development, particularly for chronic conditions requiring sustained therapeutic effects.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its specificity for target enzymes while reducing potential side effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, 2-(4-fluorophenyl)sulfanyl-N-(4-sulfamoylphenyl)acetamide (CAS: 831238-42-7) represents a versatile and promising molecule in the field of medicinal chemistry. Its dual functionality as an enzyme inhibitor and anti-inflammatory agent, combined with favorable pharmacokinetic properties, positions it as a strong candidate for further development. Ongoing research aims to address current limitations and unlock its full therapeutic potential.